Cas no 706-14-9 (4-Decanolide)

• Product Name: 4-Decanolide
• CAS No: 706-14-9
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD00005404
• CID: 39679
• PubChem ID: 24858483
• Update Time: 2025-05-19

4-Decanolide Chemical and Physical Properties

Names and Identifiers

• 5-Hexyldihydrofuran-2(3H)-one
• 4-Hydroxydecanoic acid-gamma lactone
• gamma-Decalactone~4-Decanolide~4-Hydroxydecanoic acid gamma lactone
• gamma-Decanolactone
• decan-4-olide
• g-Decalactone
• Gamma-Decalactone
• Synonyms 4-Hydroxydecanoic acid gamma-lactone
• gamma-Hexyl-gamma-butyrolactone
• 5-Hexyldihydro-2(3H)-furanone
• γ-Decalactone
• γ-Decanolactone
• DECALACTONE, gamma-(AS)
• 4-Hydroxydecanoic acid gamma-lactone
• 4-Decanolide
• 2(3H)-Furanone, 5-hexyldihydro-
• Decanolide-1,4
• 2-Decalactone
• 4-Hexyl-4-butanolide
• .gamma.-Decalactone
• Decanolactone
• 5-Hexyltetrahydro-2-furanone
• gamma-N-Decalactone
• 5-hexyloxolan-2-one
• 4-Hexyl-gamma-butyrolactone
• gamma-Decalactone (natural)
• Decanoic acid, gamma-lactone
• FEMA No. 2360
• .gamma.-Decanolac

• MDL： MFCD00005404
• Inchi： 1S/C10H18O2/c1-2-3-4-5-6-9-7-8-10(11)12-9/h9H,2-8H2,1H3
• InChI Key： IFYYFLINQYPWGJ-UHFFFAOYSA-N
• SMILES： CCCCCCC1OC(=O)CC1
• BRN： 117547

Computed Properties

• Exact Mass: 170.13100
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless liquid. It has a strong fruity aroma and peach aroma when diluted.
• Density: 0.948 g/mL at 25 °C(lit.)
• Boiling Point: 281°C(lit.)
• Flash Point: Fahrenheit: 276.8 ° f < br / > Celsius: 136 ° C < br / >
• Refractive Index: n20/D 1.449(lit.)
• PSA: 26.30000
• LogP: 2.66240
• FEMA: 2360
• Solubility: Not determined

4-Decanolide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S37/39
• RTECS：LU4600000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-Decanolide

Professional Introduction to 4-Decanolide (CAS No 706-14-9)

4-Decanolide, with the chemical formula C₁₀H₁₈O₂ and CAS number 706-14-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This cyclic ester, derived from decanal, exhibits unique structural and functional properties that make it a valuable intermediate in various synthetic applications. Its molecular structure, featuring a ten-carbon lactone ring, contributes to its versatility in chemical transformations and biological interactions.

The compound has garnered considerable attention in recent years due to its potential applications in drug development and material science. Specifically, 4-Decanolide has been explored for its role as a precursor in the synthesis of more complex molecules, including those with pharmaceutical relevance. Its ability to undergo various chemical reactions, such as hydrolysis and oxidation, makes it a useful building block for creating novel compounds.

Recent research has highlighted the pharmacological significance of 4-Decanolide. Studies have indicated that derivatives of this compound may possess bioactive properties, making them candidates for further investigation in medicinal chemistry. For instance, modifications to the lactone ring have been shown to influence the compound's solubility and metabolic stability, which are critical factors in drug formulation. These findings underscore the importance of 4-Decanolide as a scaffold for developing new therapeutic agents.

In material science, 4-Decanolide has been utilized in the development of polymers and coatings due to its ability to enhance thermal stability and mechanical strength. The compound's unique properties make it suitable for applications where durability and resistance to environmental factors are essential. Additionally, its role in creating biodegradable materials aligns with growing environmental concerns and the demand for sustainable alternatives.

The synthesis of 4-Decanolide typically involves the condensation of decanal or related aldehydes under controlled conditions. Advances in catalytic processes have improved the efficiency and yield of these reactions, making large-scale production more feasible. This progress has opened new avenues for industrial applications, particularly in sectors requiring high-purity compounds.

From a biological perspective, 4-Decanolide has been studied for its potential interactions with biological systems. Preliminary findings suggest that certain derivatives may exhibit antimicrobial or anti-inflammatory effects. These observations have prompted further investigation into the compound's pharmacological profile, with the aim of identifying new drug candidates. The exploration of such bioactive properties is crucial for advancing healthcare solutions and addressing unmet medical needs.

The chemical reactivity of 4-Decanolide also makes it a valuable tool in synthetic organic chemistry. Its lactone ring can be selectively modified through various reactions, allowing chemists to tailor its properties for specific applications. This flexibility is particularly useful in drug discovery pipelines, where precise control over molecular structure is essential for achieving desired pharmacological outcomes.

Industrial applications of 4-Decanolide extend beyond pharmaceuticals and materials science. The compound has found use in fragrances and flavorings due to its pleasant aroma profile. Its natural derivatives are often employed to create synthetic scents that mimic floral or fruity notes. This application highlights the compound's versatility and its broad appeal across different industries.

In conclusion, 4-Decanolide (CAS No 706-14-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features enable diverse chemical transformations, making it a valuable intermediate in drug synthesis and material development. Recent research has unveiled promising applications in pharmacology and biodegradable materials, reinforcing its importance as a research chemical. As scientific understanding progresses, the applications of 4-Decanolide are expected to expand further, driving innovation in both academic and industrial settings.